(3,4-Difluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

• IUPAC Name: (3,4-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H15F2NO/c19-16-8-7-13(11-17(16)20)18(22)15-6-2-1-5-14(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2
• InChI Key: LODAUDHCEHZJEX-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCN1CC2=CC=CC=C2C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H15F2NO
• DSSTOX Substance ID: DTXSID00643956
• Molecular Weight: 299.3 g/mol
• CAS RN: 898763-82-1

Description

(3,4-Difluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone, also known as 3,4-difluoro-2-(2,5-dihydropyrrol-1-ylmethyl)benzyl methyl ketone, is an organic compound with a molecular formula of C13H12F2O. It is a colorless crystalline solid with a melting point of 108-110°C. This compound has a variety of uses in scientific research, including as a building block for organic synthesis and as a pharmaceutical intermediate. It has also been used as a ligand in coordination chemistry and as an inhibitor of certain enzymes.

Scientific Research Applications

1. Structural Analysis and Crystallography

• The compound and its analogs have been studied for their structural properties using X-ray diffraction and crystallographic analysis. This includes understanding the molecular structures, conformational analyses, and physicochemical properties through density functional theory (DFT) calculations (Huang et al., 2021).

2. Organic Synthesis and Chemistry

• Research has been conducted on the synthesis of related compounds, demonstrating the efficiency of one-pot synthetic procedures. These methods are economical for the synthesis of pyrrole derivatives and have been utilized with good yields (Kaur & Kumar, 2018).

3. Biological and Antimicrobial Activity

• Some derivatives of the compound have been investigated for their biological activities. For instance, certain pyrazole derivatives synthesized using similar compounds have shown anti-inflammatory and antibacterial properties. The studies include in vitro and in vivo evaluations, molecular docking studies, and predictions of toxicities (Ravula et al., 2016).

4. Application in Drug Development

• The compound's analogs have been explored in drug development processes. For example, certain derivatives have been evaluated for their potential as inhibitors in various biological pathways, using techniques like docking programs to interpret experimental results (Rudnitskaya et al., 2009).

5. Material Science Applications

• The compound and its derivatives have also found applications in material science. For instance, novel polymers incorporating similar molecular structures have been synthesized, providing insights into properties like hydroxide conductivity, dimensional change, water uptake, and alkaline stability (Shi et al., 2017).